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Compound of Interest

Compound Name:
N-(2-amino-5-

chlorophenyl)acetamide

CAS No.: 87049-66-9

Cat. No.: B2996422

Get Quote

Executive Summary & Chemical Identification
Proper disposal of N-(2-amino-5-chlorophenyl)acetamide (CAS: 87049-66-9) is critical due to

its halogenated nature and potential environmental toxicity. Unlike simple organic waste, the

presence of a chlorine atom on the aromatic ring mandates specific incineration protocols to

prevent the formation of dioxins and the release of hydrochloric acid (HCl) gas.[1] This guide

provides a validated, step-by-step workflow for the segregation, containment, and disposal of

this compound in research environments.
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Property Specification

Chemical Name N-(2-amino-5-chlorophenyl)acetamide

Synonyms
N-(5-chloro-2-aminophenyl)acetamide; 2-amino-

5-chloroacetanilide

CAS Number 87049-66-9

Molecular Formula C₈H₉ClN₂O

Physical State Solid (Crystalline Powder)

Hazard Class
Irritant (Skin/Eye), Potential Sensitizer, Aquatic

Toxicity

Waste Stream
Halogenated Organic (Strict Segregation

Required)

Safety & Hazard Assessment (Pre-Disposal)
Before initiating any disposal procedure, the operator must acknowledge the specific hazards

associated with chlorinated anilines/acetanilides.[1]

Hazard Causality
Halogen Content: The chlorine substituent at the 5-position renders this compound a

"Halogenated Organic." Incineration without acid gas scrubbing can release corrosive HCl.

Nitrogen Content: The acetamide and amino groups can generate nitrogen oxides (NOx)

during thermal decomposition.

Sensitization: Acetanilide derivatives are known skin sensitizers; dermal contact must be

absolutely prevented to avoid allergic dermatitis.

Mandatory PPE[1]
Respiratory: N95 particulate respirator (minimum) or half-mask with organic vapor/acid gas

cartridges if handling large quantities or solutions.

Dermal: Double-gloving with Nitrile (0.11 mm minimum thickness).
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Ocular: Chemical splash goggles (ANSI Z87.1 compliant).

Disposal Decision Logic
The following decision tree outlines the operational workflow for categorizing and disposing of

N-(2-amino-5-chlorophenyl)acetamide based on its physical state and concentration.

Waste Identification:
N-(2-amino-5-chlorophenyl)acetamide

Determine Physical State

Solid Waste
(Powder, Crystals, Filter Cake)

Pure Compound

Liquid Waste
(Dissolved in Solvent)

Solution

Spill / Debris
(Contaminated Wipes, PPE)

Accidental Release

Segregate into
SOLID HALOGENATED WASTE

(Do NOT mix with oxidizers)

Segregate into
LIQUID HALOGENATED WASTE

(Solvent Stream)

Absorb with Vermiculite
Place in Sealed HazMat Bag

Final Disposal Method:
High-Temp Incineration

(w/ HCl Scrubbing)

Click to download full resolution via product page
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Figure 1: Operational decision tree for the segregation and disposal of N-(2-amino-5-
chlorophenyl)acetamide.

Detailed Disposal Protocols
Protocol A: Solid Waste Disposal
Applicability: Pure powder, expired stock, or filter cakes.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated

"Solid Waste" drum.

Labeling: Affix a hazardous waste label. Clearly mark "HALOGENATED ORGANIC SOLID".

Critical: List the full chemical name.[2] Do not use abbreviations like "Cl-Amine."

Transfer:

Place the container in a fume hood.[3][4]

Transfer the solid using a chemically inert spatula or scoop.

Prohibition: Do NOT mix with strong oxidizers (e.g., permanganates, nitrates) or strong

acids in the same solid waste container, as this may generate exothermic reactions or

toxic gases.[1]

Sealing: Ensure the lid is screwed on tightly with a vapor-proof seal.

Protocol B: Liquid Waste (Solutions)
Applicability: Reaction mixtures or mother liquors containing the compound.

Solvent Compatibility Check: Ensure the carrier solvent is compatible with the "Halogenated

Waste" stream.

Compatible: Dichloromethane, Chloroform, Ethyl Acetate, Methanol.[1]

Incompatible: Strong oxidizers or reactive metals.
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Segregation: Pour into the Halogenated Solvent Waste carboy (typically red or yellow safety

cans in many labs).

Reasoning: Even if the solvent is non-halogenated (e.g., Methanol), the presence of

dissolved N-(2-amino-5-chlorophenyl)acetamide (Cl content) classifies the entire

mixture as halogenated waste for incineration purposes [1].

Record Keeping: Log the approximate concentration and volume on the waste tag.

Protocol C: Spill Cleanup & Emergency Disposal
Applicability: Accidental release on benchtop or floor.

Isolation: Evacuate the immediate area. Post "Do Not Enter" signage.

PPE Upgrade: Wear splash goggles and double nitrile gloves. If powder is airborne, use a

respirator.[1]

Containment:

Solids: Cover with wet paper towels (dampened with water) to prevent dust generation,

then wipe up.[1]

Liquids: Surround with inert absorbent material (vermiculite, sand, or commercial spill

pads).[1]

Collection:

Scoop all contaminated material into a heavy-duty plastic bag or a wide-mouth jar.

Label as "Hazardous Waste - Debris Contaminated with Halogenated Organics".

Surface Decontamination: Wash the area with a soap and water solution.[5] Collect the

rinsate as liquid hazardous waste.

Regulatory Compliance & Transport
RCRA Classification (USA)
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Under the Resource Conservation and Recovery Act (RCRA), N-(2-amino-5-
chlorophenyl)acetamide is not explicitly listed as a P- or U-coded waste. However, it must be

characterized by the generator:

Characteristic Waste: If the waste stream exhibits toxicity (D-codes) or ignitability (D001) due

to solvents.

Halogenated Rule: Most waste handlers require any waste containing >1,000 ppm halogens

to be treated as a halogenated stream to comply with incineration permits (preventing

damage to incinerator linings from HCl) [2].

Final Disposition
The ultimate disposal method must be High-Temperature Incineration at a permitted TSDF

(Treatment, Storage, and Disposal Facility).[1]

Requirement: The incinerator must be equipped with a secondary combustion chamber and

acid gas scrubbers.

Prohibition: Never dispose of this compound down the drain (sanitary sewer) or in regular

trash. It poses a risk of long-term aquatic toxicity [3].

References
United States Environmental Protection Agency (EPA). (2023). Hazardous Waste

Management for Generators: Halogenated Solvents. Retrieved from [Link]

Code of Federal Regulations. (2023). 40 CFR Part 261 - Identification and Listing of

Hazardous Waste. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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